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Compound of Interest

Compound Name: M-Tolyl acetate

Cat. No.: B1675977

For Immediate Implementation: This guide provides essential safety protocols and logistical
plans for the handling and disposal of M-Tolyl acetate, ensuring the protection of laboratory
personnel and the integrity of your research. Adherence to these procedures is critical for
maintaining a safe and compliant laboratory environment.

M-Tolyl acetate, also known as m-cresyl acetate, is a combustible liquid that can cause
irritation to the eyes, skin, and respiratory tract.[1] While its toxicological properties have not
been fully investigated, it is imperative to handle this chemical with appropriate caution.[1] The
following procedures are designed to minimize exposure risk and ensure safe operational
conduct.

Essential Safety and Physical Data

A clear understanding of M-Tolyl acetate's properties is fundamental to its safe handling. The
following table summarizes key quantitative data for quick reference.
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Property Value Source
Molecular Formula CoH1002 [1112][3]
Molecular Weight 150.17 g/mol [3114]
Appearance Clear, almost colorless liquid [11[2]
Flash Point 92°C - 95°C (closed cup) [112][4]
Boiling Point 210 - 213°C [2][4]
Density 1.04 g/mL at 25°C [2][4]
Storage Class Combustible liquids [4]

Personal Protective Equipment (PPE) Protocol

The selection and proper use of PPE are your first line of defense against chemical exposure.

The following table outlines the mandatory PPE for handling M-Tolyl acetate.
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Body Part Protection Standard/Specification
Safety glasses or chemical
, OSHA 29 CFR 1910.133 or
safety goggles. A face shield
Eyes/Face S European Standard EN166.[1]
may be required in situations 2]
with a higher risk of splashing.
Appropriate protective gloves
(e.g., butyl-rubber or nitrile
rubber). Gloves must be )
) ) Regulation (EU) 2016/425 and
Skin inspected before use and
) the standard EN 374.[2]
removed using the proper
technique to avoid skin
contact.
Select based on the
Bod Impervious clothing or a lab concentration and amount of
ody

coat to prevent skin exposure.

the substance being handled.

[2]

Respiratory

Generally not required with
adequate ventilation. For
nuisance exposures or in
poorly ventilated areas, use a
NIOSH-approved respirator
with OV/AG (US) or ABEK
(EV) cartridges.

Follow OSHA respirator
regulations in 29 CFR
1910.134.[1][2]

Standard Operating Procedure for M-Tolyl Acetate

This section details the step-by-step methodology for the safe handling of M-Tolyl acetate from

procurement to disposal.

1. Pre-Handling and Preparation:

o Ventilation: Always handle M-Tolyl acetate in a well-ventilated area, preferably within a

chemical fume hood.[1][5]
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PPE Inspection: Before starting any work, inspect all PPE for signs of damage or
degradation and don it correctly.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and in good working order.[5][6]

Container Inspection: Check the M-Tolyl acetate container for any leaks or damage before
moving it.

. Handling and Use:

Grounding: When transferring the substance, ground and bond containers and receiving
equipment to prevent static discharge, as it is a combustible liquid.[6]

Avoid Contact: Take care to avoid contact with eyes, skin, and clothing.[1] Do not ingest or
inhale vapors.[1]

Heating: Keep away from heat, sparks, and open flames.[1]

Container Management: Keep the container tightly closed when not in use.[1][5]

. Spill Management:

Immediate Action: In the event of a spill, immediately evacuate non-essential personnel and
remove all sources of ignition.[1]

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1][5]

Cleanup: Use spark-proof tools for cleanup.[1] Place the absorbed material into a suitable,
labeled container for disposal.

Ventilation: Ensure the area is well-ventilated during cleanup.[1]

First Aid Measures

In the event of an exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1]

Remove all contaminated clothing. Flush skin
) with plenty of soap and water for at least 15
Skin Contact ) ) S
minutes. Seek medical attention if irritation

develops.[1][2][5]

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation
breathing, give artificial respiration. Seek
immediate medical attention.[1][5]
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have
Ingestion them drink 2-4 cupfuls of water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[1]

Disposal Plan

Proper disposal of M-Tolyl acetate and any contaminated materials is a critical step in the
chemical handling lifecycle to ensure environmental protection and regulatory compliance.

[EEN

. Waste ldentification and Segregation:

Unused Product: Unused M-Tolyl acetate should be disposed of as hazardous waste.

Contaminated Materials: Any materials used for spill cleanup (e.g., absorbents), as well as

contaminated PPE (gloves, lab coats), must be treated as hazardous waste.

2. Waste Collection and Storage:

Containers: Collect waste in a designated, properly labeled, and sealed container.
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o Storage: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible substances.

3. Disposal Method:

o Licensed Disposal Company: The primary method of disposal should be to offer the surplus
and non-recyclable solutions to a licensed disposal company.[2]

« Incineration: It may be possible to burn the chemical in a chemical incinerator equipped with
an afterburner and scrubber.[5]

e Regulatory Compliance: Always observe all federal, state, and local environmental
regulations when disposing of this substance.[5] Do not let the product enter drains.[2]

Visual Workflow for Safe Handling

The following diagram illustrates the logical progression of steps for the safe handling of M-
Tolyl acetate.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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